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Compound of Interest

Compound Name:
Methyl 3-cyano-1H-indole-4-

carboxylate

Cat. No.: B1328595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of Methyl
3-cyano-1H-indole-4-carboxylate. The indole scaffold is a prominent feature in numerous

natural products and pharmacologically active compounds, making its derivatives, such as the

subject of this guide, of significant interest in medicinal chemistry and drug discovery. The

information herein is intended to support research and development activities by providing

foundational data on this specific molecule.

Physicochemical Properties
The fundamental properties of Methyl 3-cyano-1H-indole-4-carboxylate are summarized

below. This data is essential for experimental design, including reaction setup, solubility testing,

and analytical characterization.
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Property Value Reference

Molecular Weight 200.19 g/mol [1][2]

Molecular Formula C₁₁H₈N₂O₂ [1][2]

CAS Number 939793-19-8 [1][2]

MDL Number MFCD09260613 [1][2]

Melting Point >140°C (decomposes) [1]

Chemical Structure
The structural representation of Methyl 3-cyano-1H-indole-4-carboxylate is crucial for

understanding its chemical reactivity and potential biological interactions. The molecule

consists of a bicyclic indole core, substituted with a cyano group at position 3 and a methyl

carboxylate group at position 4.

Caption: Chemical structure of Methyl 3-cyano-1H-indole-4-carboxylate.

Experimental Protocols
Detailed experimental protocols for the specific synthesis of Methyl 3-cyano-1H-indole-4-
carboxylate are not readily available in the reviewed literature. However, general synthetic

routes for indole derivatives often involve multi-step processes starting from commercially

available materials. The synthesis of related indole carboxylates has been achieved through

methods like the Batcho-Leimgruber indole synthesis or palladium/phosphine-catalyzed N-

heteroannulation of 2-nitrostyrenes.[3] Another approach for creating substituted indoles

involves cross-dehydrogenative coupling reactions catalyzed by metals such as copper(II).[4]

The development of a specific protocol for Methyl 3-cyano-1H-indole-4-carboxylate would

likely adapt these established methodologies.

Biological Activity and Signaling Pathways
While specific biological activities or signaling pathway interactions for Methyl 3-cyano-1H-
indole-4-carboxylate have not been detailed in the available literature, the indole nucleus is a

well-established pharmacophore. Indole derivatives are known to possess a wide range of

biological properties, including anti-tumor, anti-allergic, and central nervous system depressant
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activities.[5][6] The functional groups of this particular molecule—a cyano group and a methyl

carboxylate—offer potential sites for interaction with biological targets and for further chemical

modification. The indole scaffold's prevalence in bioactive compounds underscores the

potential of its derivatives in drug development.[7][8]

Indole Scaffold

Functionalized Derivatives
(e.g., Methyl 3-cyano-1H-indole-4-carboxylate)

Chemical Synthesis

Antitumor Activity Antimalarial Activity Antiviral Activity CNS Depressant Activity

Click to download full resolution via product page

Caption: Logical relationship of the indole scaffold to potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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